Cas no 59854-11-4 (tert-Butyl 3-Hydroxypropanoate)

tert-Butyl 3-Hydroxypropanoate Properties

Names and Identifiers

• tert-Butyl-3-hydroxypropionate
• C7H14O3
• tert-Butyl 3-Hydroxypropanoate
• tert-Butyl 3-hydroxypropionate
• 3-hydroxy-propionic acid tert-butyl ester
• t-butyl 3-hydroxypropanoate
• +Expand

• MDL： MFCD04974574
• InChIKey： NSXCURRVJMPAPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O3/c1-7(2,3)10-6(9)4-5-8/h8H,4-5H2,1-3H3
• SMILES： CC(C)(C)OC(=O)CCO

Computed Properties

• Exact Mass: 146.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Heavy Atom Count: 10

Experimental Properties

• LogP: 0.71050
• PSA: 46.53000
• Refractive Index: n20/D 1.424
• Density: 0.990 g/mL at 20 °C(lit.)

tert-Butyl 3-Hydroxypropanoate Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• FLUKA BRAND F CODES：10

tert-Butyl 3-Hydroxypropanoate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%